![molecular formula C7H14N4 B3199755 5-(aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine CAS No. 1017052-51-5](/img/structure/B3199755.png)
5-(aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine
Overview
Description
5-(Aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine (5-AMTI) is an amino acid derivative that is frequently used in scientific research and laboratory experiments. It is a small molecule that has a wide range of applications in biochemistry, physiology, and pharmacology. 5-AMTI has a unique structure that allows it to interact with biological systems in a variety of ways.
Scientific Research Applications
Corrosion Inhibition
Imidazoline and its derivatives, including compounds structurally related to 5-(aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine, are widely used as corrosion inhibitors. Their effectiveness is attributed to their chemical structure, which facilitates adsorption onto metal surfaces, and their ability to form a hydrophobic film, protecting against corrosion. This application is particularly valuable in the petroleum industry, where these compounds contribute to the longevity and safety of infrastructure (Sriplai & Sombatmankhong, 2023).
Synthetic Chemistry
In synthetic chemistry, imidazole derivatives serve as crucial intermediates and building blocks for constructing a wide array of heterocyclic compounds. Their reactivity and versatility allow for the synthesis of complex molecules, including pyrazolo-imidazoles, thiazoles, and various dyes. These compounds are essential for developing new materials, pharmaceuticals, and industrial chemicals, showcasing the broad utility of imidazole derivatives in chemistry (Gomaa & Ali, 2020).
Heterocyclic Compound Research
The exploration of heterocyclic aromatic amines, including imidazole derivatives, is a significant area of interest due to their potential applications in material science, pharmaceuticals, and as corrosion inhibitors. Research in this domain focuses on understanding the properties, synthesis, and applications of these compounds, aiming to innovate and develop new technologies (Kantam et al., 2013).
properties
IUPAC Name |
5-(aminomethyl)-N,N,1-trimethylimidazol-2-amine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N4/c1-10(2)7-9-5-6(4-8)11(7)3/h5H,4,8H2,1-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SZHQGRXHKRQMLH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=CN=C1N(C)C)CN | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H14N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(aminomethyl)-N,N,1-trimethyl-1H-imidazol-2-amine |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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